![molecular formula C22H26N4O3 B2988979 2-(3,5-Dimethylisoxazol-4-yl)-1-(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone CAS No. 1705109-64-3](/img/structure/B2988979.png)
2-(3,5-Dimethylisoxazol-4-yl)-1-(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone
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Description
2-(3,5-Dimethylisoxazol-4-yl)-1-(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C22H26N4O3 and its molecular weight is 394.475. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research involves the synthesis of novel compounds using different chemical reactions and methodologies. For instance, the synthesis and spectroscopic characterization of complex compounds involving isoxazole and oxadiazole rings have been reported. These studies often include thermal stability analysis, single crystal XRD analysis, and computational methods like Hirshfeld surface analysis to understand the structure of the compounds (Govindhan et al., 2017).
Biological Applications
Compounds with isoxazole and oxadiazole structures have been evaluated for various biological applications:
- Cytotoxic Studies: The cytotoxicity of synthesized compounds has been explored to understand their potential as cancer therapeutics. Molecular docking studies help elucidate the interaction of these molecules with biological targets (Govindhan et al., 2017).
- Wound-Healing Potential: Some derivatives have been synthesized and evaluated for their in vivo wound-healing activity. Studies have shown significant wound healing, faster epithelialization, and increased tensile strength of wounds (Vinaya et al., 2009).
- Antileukemic Activity: Novel derivatives have been assessed for antileukemic activity against human leukemic cell lines, showing good antiproliferative activity. The presence of electron-withdrawing groups has been found to influence the activity (Vinaya et al., 2012).
Antimicrobial and Anti-Proliferative Activities
- Antimicrobial Activity: The antimicrobial evaluation of new oxadiazoles derived from phenylpropionohydrazides revealed that certain compounds possess significant activity against bacterial and fungal strains (Fuloria et al., 2009).
- Anti-Proliferative Activities: N-Mannich bases of 1,3,4-oxadiazole derivatives have been synthesized and showed potential inhibitory activity against various cancer cell lines, indicating their promise as anticancer agents (Al-Wahaibi et al., 2021).
properties
IUPAC Name |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[3-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N4O3/c1-14-7-4-5-9-18(14)22-23-20(29-25-22)11-17-8-6-10-26(13-17)21(27)12-19-15(2)24-28-16(19)3/h4-5,7,9,17H,6,8,10-13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNSBXQGJGZNLEK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NOC(=N2)CC3CCCN(C3)C(=O)CC4=C(ON=C4C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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